Cas no 115134-60-6 (2-(Bromomethyl)-4-chlorophenyl isothiocyanate)

• Product Name: 2-(Bromomethyl)-4-chlorophenyl isothiocyanate
• CAS No: 115134-60-6
• MF: C₈H₅BrClNS
• MW: 262.553998708725
• CID: 2121479
• Update Time: 2023-08-04

2-(Bromomethyl)-4-chlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-4-chloro-1-isothiocyanatobenzene
• 2-(Bromomethyl)-4-chlorophenyl isothiocyanate

• Inchi： 1S/C8H5BrClNS/c9-4-6-3-7(10)1-2-8(6)11-5-12/h1-3H,4H2
• InChI Key： JMGSOEFRCSVDNF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1N=C=S)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Topological Polar Surface Area: 44.4